Cas no 745046-84-8 (IVACHTIN)

IVACHTIN structure

Product Name:IVACHTIN

CAS No:745046-84-8

MF:C₂₀H₂₁N₃O₇S

MW:447.46164393425

CID:1003904

PubChem ID:11201705

Update Time:2025-04-20

IVACHTIN Chemical and Physical Properties

Names and Identifiers

- IVACHTIN
- 2-(4-methyl-8-morpholin-4-ylsulfonyl-1,3-dioxopyrrolo[3,4-c]quinolin-2-yl)ethyl acetate
- Morpholine, 4-[[2-[2-(acetyloxy)ethyl]-2,3-dihydro-4-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-8-yl]sulfonyl]-
- 2-[4-Methyl-8-(Morpholin-4-ylsulfonyl)-1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]quinolin-2-yl]ethylacetate
- Caspase-3 Inhibitor VII
- HMS3269H15
- CS-0027701
- CHEBI:93128
- NCGC00167805-01
- HY-P1095
- E98800
- BRD-K64402243-001-01-1
- Caspase-3 Inhibitor VII - CAS 745046-84-8
- 4-[[2-[2-(Acetyloxy)ethyl]-2,3-dihydro-4-methyl-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-8-yl]sulfonyl]-morpholine
- 2-(4-Methyl-8-(morpholin-4-ylsulfonyl)-1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]quinolin-2-yl)ethyl acetate
- BCP17017
- 2-[7-methyl-12-(morpholine-4-sulfonyl)-3,5-dioxo-4,8-diazatricyclo[7.4.0.0^{2,6}]trideca-1(13),2(6),7,9,11-pentaen-4-yl]ethyl acetate
- BDBM10358
- VEB04684
- AKOS021734943
- 2-(4-Methyl-8-(morpholinosulfonyl)-1,3-dioxo-1H-pyrrolo[3,4-c]quinolin-2(3H)-yl)ethyl acetate
- Q27164850
- 2-[4-Methyl-8-(morpholin-4-ylsulfon yl)-1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]quinolin-2-yl]ethyl acetate
- TS-07820
- DTXSID80458580
- acetic acid 2-[4-methyl-8-(4-morpholinylsulfonyl)-1,3-dioxo-2-pyrrolo[3,4-c]quinolinyl]ethyl ester
- CHEMBL192330
- 2-[4-METHYL-8-(MORPHOLINE-4-SULFONYL)-1,3-DIOXO-1H,2H,3H-PYRROLO[3,4-C]QUINOLIN-2-YL]ETHYL ACETATE
- SCHEMBL8312700
- SMR004704848
- pyrrolo[3,4-c]-quinoline-1,3-dione 7a
- MLS006013365
- FT-0729441
- 2-[4-Methyl-8-(morpholin-4-ylsulfonyl)-1,3-dioxo-1,3-dihydro-2H-pyrrolo[3,4-c]quinolin-2-yl]ethyl acetate
- 745046-84-8
- NCGC00167805-02
- MWXJJTMEUGWKKY-UHFFFAOYSA-N
- EX-A8605
- Ivachtin?
- Inchi： 1S/C20H21N3O7S/c1-12-17-18(20(26)23(19(17)25)7-10-30-13(2)24)15-11-14(3-4-16(15)21-12)31(27,28)22-5-8-29-9-6-22/h3-4,11H,5-10H2,1-2H3
- InChI Key： MWXJJTMEUGWKKY-UHFFFAOYSA-N
- SMILES： S(C1C=CC2C(C=1)=C1C(N(CCOC(C)=O)C(C1=C(C)N=2)=O)=O)(N1CCOCC1)(=O)=O

Computed Properties

Exact Mass: 447.11000
Monoisotopic Mass: 447.11002119g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 836
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 132Å²

Experimental Properties

PSA: 131.56000
LogP: 1.67980

IVACHTIN Pricemore >>

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